Cas no 22965-12-4 (Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate)

• Product Name: Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate
• CAS No: 22965-12-4
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• MDL: MFCD00229515
• CID: 4786666
• PubChem ID: 59966700
• Update Time: 2025-10-28

Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate
• methyl 6,11-dihydro-5H-benzo[b][1]benzazepine-1-carboxylate
• D94223
• SCHEMBL23143494
• 22965-12-4
• AS-77709
• Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate

• MDL： MFCD00229515
• Inchi： 1S/C16H15NO2/c1-19-16(18)13-7-4-6-12-10-9-11-5-2-3-8-14(11)17-15(12)13/h2-8,17H,9-10H2,1H3
• InChI Key： KYPIWWNLKNXWIY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1NC1C=CC=CC=1CC2)=O

Computed Properties

• Exact Mass: 253.110278721g/mol
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate

Comprehensive Overview of Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate (CAS No. 22965-12-4)

Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate (CAS No. 22965-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the dibenzoazepine class, a structural motif prevalent in bioactive molecules. Its unique dibenzo[b,f]azepine core and ester functional group make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The growing interest in Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate is driven by its potential applications in drug discovery. Researchers are exploring its role as a precursor for central nervous system (CNS) agents, given the structural similarity to known psychotropic compounds. However, unlike controlled substances, this derivative is studied for its non-addictive properties and metabolic stability, aligning with the demand for safer alternatives in medicinal chemistry.

From a synthetic perspective, the esterification of the dibenzoazepine scaffold enhances the compound's solubility and reactivity, facilitating further derivatization. This feature is critical for optimizing drug-like properties, a recurring theme in modern pharmaceutical R&D. The compound's CAS No. 22965-12-4 is frequently searched in chemical databases, reflecting its utility in high-throughput screening and structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also pivotal. Unlike hazardous substances, Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate is handled under standard laboratory protocols. Its stability under ambient conditions makes it a practical choice for industrial-scale synthesis, addressing the need for green chemistry and sustainable manufacturing—a hot topic in 2024.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and reproducibility. These methods are frequently discussed in online forums and academic circles, highlighting the intersection of analytical chemistry and material science.

In summary, Methyl 10,11-dihydro-5H-dibenzo[b,f]azepine-4-carboxylate (CAS No. 22965-12-4) exemplifies innovation in organic synthesis, with broad implications for drug development and chemical engineering. Its balanced properties and versatility position it as a key player in next-generation research, resonating with trends like precision medicine and AI-driven molecular design.